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Compound of Interest

Compound Name: Valbenazine tosylate

Cat. No.: B611625 Get Quote

Valbenazine Tosylate: Molecular Characteristics
Valbenazine tosylate is a vesicular monoamine transporter 2 (VMAT2) inhibitor.[1][2][3][4] This

technical guide provides a concise overview of its core molecular properties.

Molecular Formula and Weight
The chemical identity of valbenazine tosylate is defined by its molecular formula and weight. It

is the ditosylate salt of valbenazine.[1] The valbenazine free base has a molecular formula of

C24H38N2O4 and a molecular weight of 418.57 g/mol .[1] The addition of two tosylate groups

results in the molecular characteristics detailed in the table below.

Property Value

Molecular Formula C38H54N2O10S2[1][3][5][6]

Molecular Weight 762.97 g/mol [1][3][4][6]

Elemental Analysis
C: 59.82%, H: 7.13%, N: 3.67%, O: 20.97%, S:

8.40%[6]

Chemical Structure and Logical Relationship
The relationship between valbenazine and its tosylate salt form can be visualized as a

straightforward combination of the parent compound with two molecules of p-Toluenesulfonic
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Caption: Formation of Valbenazine Tosylate from its constituent parts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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